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Compound of Interest

Compound Name: H-Glu(OtBu)-OMe.HCl

Cat. No.: B555359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Glutamic acid γ-tert-butyl ester α-methyl ester hydrochloride, commonly abbreviated as H-
Glu(OtBu)-OMe.HCl, is a pivotal amino acid derivative extensively utilized in the field of

peptide chemistry and drug discovery. Its unique dual-protection strategy for the carboxylic acid

groups enables precise and controlled incorporation into peptide sequences during synthesis.

This technical guide provides an in-depth overview of the physical and chemical properties of

H-Glu(OtBu)-OMe.HCl, detailed experimental protocols for its characterization, and its primary

applications, particularly in solid-phase peptide synthesis (SPPS).

Chemical Identity and Structure
H-Glu(OtBu)-OMe.HCl is the hydrochloride salt of the L-glutamic acid derivative where the

side chain (γ-carboxyl group) is protected as a tert-butyl ester and the α-carboxyl group is

protected as a methyl ester. This strategic protection is crucial for its application in peptide

synthesis, preventing unwanted side reactions.

Table 1: Compound Identification
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Identifier Value

IUPAC Name
(2S)-5-tert-butoxy-1-methoxy-1,5-dioxopentan-

2-aminium chloride

Synonyms
L-Glutamic acid γ-tert-butyl ester α-methyl ester

hydrochloride, H-Glu(OtBu)-OMe·HCl

CAS Number 6234-01-1[1][2][3][4]

Molecular Formula C₁₀H₂₀ClNO₄[1][2][5]

Molecular Weight 253.72 g/mol [1][2][3]

SMILES O=C(--INVALID-LINK--N)OC.Cl[6]

Physical and Chemical Properties
The physical and chemical properties of H-Glu(OtBu)-OMe.HCl are summarized below. These

properties are critical for its handling, storage, and application in synthetic protocols.

Table 2: Physical Properties

Property Value Source(s)

Appearance
White to off-white

solid/crystalline powder
[2][4][5]

Melting Point 126-130°C [1]

Optical Rotation +24.0 to +27.0° (c=1, MeOH) [1]

Purity Typically ≥95% - 98% [1][6]

Table 3: Solubility Data
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Solvent Solubility Notes Source(s)

Water Slightly soluble [5]

Methanol (MeOH) Easily soluble [5]

Chloroform Easily soluble [5]

Dimethyl Sulfoxide

(DMSO)

125 mg/mL (492.67

mM)

Ultrasonic assistance

may be needed
[2]

Stability and Storage
For long-term storage, H-Glu(OtBu)-OMe.HCl should be kept in a sealed container at 2-8°C,

away from moisture.[1][2] When in solution, for instance in DMSO, it is recommended to store

at -80°C for up to 6 months or at -20°C for up to 1 month.[2][7]

Role in Peptide Synthesis
H-Glu(OtBu)-OMe.HCl is a valuable building block in peptide synthesis, primarily due to the

orthogonal protection of its carboxyl groups. The tert-butyl (OtBu) ester protecting the side

chain is stable under many coupling conditions but can be removed with mild acids like

trifluoroacetic acid (TFA). This makes it compatible with both Boc and Fmoc solid-phase

peptide synthesis (SPPS) strategies.

The primary application involves the selective deprotection of the α-amino group (once the

parent molecule is N-terminally protected, e.g., with Fmoc or Boc), allowing it to be coupled

with the next amino acid in the sequence. The OtBu and OMe groups protect the carboxyl

functionalities, preventing them from participating in undesired side reactions.
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Logical Relationship of Protecting Groups in H-Glu(OtBu)-OMe.HCl

H-Glu(OtBu)-OMe.HCl

α-Amino Group
(as HCl salt)

Site for N-terminal
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α-Carboxyl Group

γ-Carboxyl Group
(Side Chain)
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Protecting groups on H-Glu(OtBu)-OMe.HCl.
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General Solid-Phase Peptide Synthesis (SPPS) Cycle

Start: Resin with
C-terminal Amino Acid

1. N-α-Deprotection
(e.g., Piperidine for Fmoc)

2. Washing
(e.g., DMF, DCM)

3. Coupling
(Add H-Glu(OtBu)-OMe.HCl* +

Coupling Reagents)

4. Washing
(e.g., DMF, DCM)

Repeat Cycle for
Next Amino Acid

n-1 cycles

Final Cleavage
& Side-Chain Deprotection

(e.g., TFA)

Final cycle

*Note: H-Glu(OtBu)-OMe.HCl would first be
N-α-protected (e.g., with Fmoc) for this step.
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Experimental Workflow for Compound Characterization

Start: Receive
H-Glu(OtBu)-OMe.HCl Sample

1. Visual Inspection
(Appearance, Color)

2. Physical Characterization

Melting Point
Determination

Solubility Test
(Shake-Flask)

Optical Rotation
(Polarimetry)

3. Spectroscopic Analysis
(NMR, IR, MS for structural confirmation)

4. Purity Analysis
(HPLC)

End: Complete
Characterization Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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